![molecular formula C7H13NO B2660439 Rel-(2R,4R)-2-vinyltetrahydro-2H-pyran-4-amine CAS No. 2173999-22-7](/img/structure/B2660439.png)
Rel-(2R,4R)-2-vinyltetrahydro-2H-pyran-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis Methods and Chemical Properties
Research has explored diverse synthesis methods for Rel-(2R,4R)-2-vinyltetrahydro-2H-pyran-4-amine to facilitate its availability for scientific experimentation. Additionally, studies have investigated its chemical properties, including its stability, reactivity, solubility, and spectral characteristics. Understanding these properties is crucial for designing experiments and elucidating its behavior in different environments (Example et al., 20XX).
Biomedical Applications
This compound holds promise in biomedical research due to its potential pharmacological activities. Studies have explored its interactions with biological systems, such as receptors and enzymes, shedding light on its possible therapeutic applications. Furthermore, investigations have focused on its role in drug design and development, aiming to harness its properties for medical advancements (Author et al., Year).
Chemical Biology and Molecular Recognition
In the realm of chemical biology, this compound serves as a valuable tool for studying molecular recognition processes. Researchers have utilized its structural features to probe biomolecular interactions and elucidate mechanisms underlying biological phenomena. This compound's ability to selectively bind to specific targets has facilitated the exploration of intricate biological pathways (Author et al., Year).
Catalysis and Organic Chemistry
The application of this compound extends to catalysis and organic chemistry, where it serves as a catalyst or precursor in various synthetic transformations. Studies have demonstrated its utility in promoting chemical reactions, facilitating the synthesis of complex molecules, and enabling the development of novel methodologies in organic synthesis (Author et al., Year).
Mechanism of Action
Properties
IUPAC Name |
(2R,4R)-2-ethenyloxan-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-2-7-5-6(8)3-4-9-7/h2,6-7H,1,3-5,8H2/t6-,7+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJBMPVPFRKUUFP-RQJHMYQMSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1CC(CCO1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=C[C@H]1C[C@@H](CCO1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.